Cas no 1171357-42-8 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide)
![N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide structure](https://ossimg.kuujia.com/scimg/1171500/1171357-42-8x500.png)
1171357-42-8 structure
Product Name:N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
CAS No:1171357-42-8
MF:C22H23N5OS
MW:405.515922784805
CID:5802373
PubChem ID:25855652
Update Time:2024-01-16
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
- N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
- 1171357-42-8
- AKOS024499829
- VU0636880-1
- N-(5,6-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-5-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide
- F5128-0364
-
- Inchi： 1S/C22H23N5OS/c1-5-27-16(4)11-19(25-27)21(28)26(13-17-7-6-8-23-12-17)22-24-18-9-14(2)15(3)10-20(18)29-22/h6-12H,5,13H2,1-4H3
- InChI Key： DHMRSELTVMYCCE-UHFFFAOYSA-N
- SMILES： N1(CC)C(C)=CC(C(N(C2=NC3=CC(C)=C(C)C=C3S2)CC2=CC=CN=C2)=O)=N1
Computed Properties
- Exact Mass: 405.16233155g/mol
- Monoisotopic Mass: 405.16233155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 92.2Ų
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5128-0364-2μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-5μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-10μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-20μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-1mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-2mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-3mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-4mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-5mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5128-0364-10mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide |
1171357-42-8 | 10mg |
$79.0 | 2023-09-10 |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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